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Compound of Interest

Oxazol-2-ylmethanamine
Compound Name:
hydrochloride

Cat. No.: B1421370

An In-Depth Technical Guide to Oxazol-2-ylmethanamine Hydrochloride (CAS: 1041053-44-
4): A Key Building Block in Modern Synthesis

Introduction

Oxazol-2-yImethanamine hydrochloride (CAS No. 1041053-44-4) is a heterocyclic organic
compound that has emerged as a significant building block in medicinal chemistry and
synthetic research. As a derivative of oxazole, a five-membered aromatic ring containing one
nitrogen and one oxygen atom, it belongs to a class of compounds renowned for their versatile
biological activities.[1][2] The oxazole scaffold is a privileged structure in drug discovery,
appearing in a wide array of therapeutic agents targeting diseases ranging from bacterial
infections and cancer to inflammatory and neurological disorders.[3][4]

This technical guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals. It provides an in-depth analysis of the compound's
physicochemical properties, synthesis, reactivity, applications, and safety protocols. By
synthesizing technical data with field-proven insights, this document aims to explain not just the
procedural steps but also the underlying chemical principles and rationale that guide the use of
this versatile intermediate.

Core Physicochemical Properties and Identification
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Accurate identification and understanding of a compound's physical properties are foundational
to its effective use in research and development. Oxazol-2-ylmethanamine hydrochloride is
a solid at room temperature, and its hydrochloride salt form enhances its stability and solubility
in aqueous media for experimental setups.[5][6]

Structural and Identification Data

The compound is structurally characterized by a primary aminomethyl group (-CHzNH3)
attached to the C2 position of the oxazole ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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